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Compound of Interest

Compound Name: Pinacyanol chloride

Cat. No.: B1214603

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core physicochemical
properties of Pinacyanol chloride. The information is curated for professionals in research and
development, offering quantitative data, experimental methodologies, and visual
representations of its chemical structure and analytical workflows.

Core Physicochemical Properties

Pinacyanol chloride, a cyanine dye, possesses distinct properties that are crucial for its
application in various scientific fields, including as a histological stain and a sensitizer in
photographic emulsions.[1] A summary of its key physicochemical properties is presented

below.

Table 1: General Physicochemical Properties of
Pinacyanol Chloride
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Property Value Source

(2E)-1-ethyl-2-[(E)-3-(1-
Chemical Name ethylquinolin-1-ium-2-yl)prop- [2]

2-enylidene]quinoline chloride

Quinaldine blue, 1,1'-Diethyl-
Synonyms _ _ [3]
2,2'-carbocyanine chloride

CAS Number 2768-90-3 [3]
Molecular Formula C25H25CIN2 [2][3]
Molecular Weight 388.93 g/mol [31[4]
Appearance Bright blue-green solid[2]

Melting Point 270 °C (decomposes) [4]

Table 2: Solubility Profile of Pinacyanol Chloride

Pinacyanol chloride is generally soluble in polar solvents.[5] However, its solubility in water is
limited, and the addition of organic solvents like ethanol can enhance its solubility in aqueous
solutions.
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Solvent Solubility Notes
Limited solubility; forms a
violet-red solution. The use of
a 7.5% (v/v) ethanol in water
Water Soluble[3][6] ]
mixture has been reported to
increase solubility for
experimental studies.
Ethanol Soluble[6] Forms a blue solution.
Generally, substances soluble
Methanol Soluble[6] in water and ethanol are also
soluble in methanol.[6]
Chloroform Soluble
Non-polar solvents Limited solubility [5]

Table 3: Spectral Properties of Pinacyanol Chloride in

Ethanol
Parameter Value Conditions
Amax (Monomer) 604 nm In ethanol at 0.001 g/L
€ (at 603-609 nm) =>150,000 L-mol-t.cm™1 In ethanol at 0.001 g/L
Amax (Second Peak) 560 nm In ethanol at 0.001 g/L
€ (at 559-565 nm) >65,000 L-mol-t.cm~1 In ethanol at 0.001 g/L

Chemical Structure

The chemical structure of Pinacyanol chloride is fundamental to its properties as a cyanine

dye.
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Caption: Chemical structure of Pinacyanol chloride.

Experimental Protocols

Detailed methodologies for determining key physicochemical properties of Pinacyanol
chloride are outlined below.

Determination of Melting Point

Objective: To determine the temperature at which Pinacyanol chloride transitions from a solid
to a liquid state.

Methodology:

Sample Preparation: A small amount of finely powdered Pinacyanol chloride is packed into
a capillary tube, sealed at one end, to a height of 2-3 mm.

o Apparatus: A calibrated melting point apparatus is used. The capillary tube is placed in the
heating block of the apparatus.

e Heating: The sample is heated at a slow, controlled rate, typically 1-2 °C per minute,
especially when approaching the expected melting point.

o Observation: The sample is observed through a magnifying lens. The temperature at which
the first drop of liquid appears is recorded as the onset of melting. The temperature at which
the last solid crystal melts is recorded as the completion of melting. The range between
these two temperatures is the melting point range.

o Decomposition: For Pinacyanol chloride, the melting point is accompanied by
decomposition, which should be noted.

UV-Visible Spectroscopy for Spectral Properties

Objective: To determine the absorption maxima (Amax) and molar extinction coefficient (g) of
Pinacyanol chloride.

Methodology:
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» Solvent Selection: Ethanol is a suitable solvent for measuring the spectral properties of the
monomeric form of Pinacyanol chloride.

» Solution Preparation: A stock solution of known concentration (e.g., 0.001 g/L) of Pinacyanol
chloride in ethanol is prepared. Serial dilutions may be necessary to achieve an absorbance
within the linear range of the spectrophotometer (typically 0.1 - 1.0).

 Instrumentation: A calibrated UV-Visible spectrophotometer is used. The instrument is
blanked using the same solvent (ethanol) in a matched cuvette.

o Measurement: The absorbance of the Pinacyanol chloride solution is measured over a
wavelength range that includes the visible spectrum (e.g., 400-800 nm).

o Data Analysis: The wavelength of maximum absorbance (Amax) is identified from the
resulting spectrum. The molar extinction coefficient (€) is calculated using the Beer-Lambert
law: A = ecl, where A is the absorbance at Amax, c is the molar concentration of the solution,
and | is the path length of the cuvette (usually 1 cm).

Analysis of Aggregation by Cryo-Transmission Electron
Microscopy (Cryo-TEM)

Objective: To visualize the morphology of Pinacyanol chloride aggregates (H- and J-
aggregates) in an aqueous environment.

Methodology:

o Sample Preparation: An aqueous solution of Pinacyanol chloride is prepared at a
concentration that promotes aggregation (e.g., 50 uM to 1 mM).

o Grid Preparation: A small droplet (e.g., 3-5 pyL) of the sample solution is applied to a
hydrophilized, perforated carbon-filmed grid.

« Vitrification: The excess liquid is blotted away to create a thin film of the solution, which is
then rapidly plunged into a cryogen (e.qg., liquid ethane) to vitrify the sample, preserving the
native structure of the aggregates.
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e Imaging: The vitrified sample is transferred to a cryo-transmission electron microscope under
cryogenic conditions. Images are acquired at low electron doses to minimize radiation
damage to the sample.

o Data Analysis: The acquired images are analyzed to determine the morphology, size, and
organization of the Pinacyanol chloride aggregates.

Experimental Workflow: Aggregation Analysis

The study of Pinacyanol chloride's aggregation in agueous solutions involves a multi-step
process combining spectroscopic and microscopic techniques.
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Caption: Workflow for the analysis of Pinacyanol chloride aggregation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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